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Compound of Interest

Compound Name: zinc;cyanamide

Cat. No.: B13746235 Get Quote

This guide provides critical safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling zinc cyanamide. Adherence to these

guidelines is essential to mitigate the significant health risks associated with this compound.

Zinc cyanamide is acutely toxic if inhaled, ingested, or in contact with skin and requires

meticulous handling in a controlled laboratory environment.[1][2][3][4]

Hazard and Exposure Data
Proper handling is predicated on understanding the substance's primary hazards. Zinc

cyanamide is fatal if swallowed, inhaled, or absorbed through the skin.[1][2] Contact with acids

liberates highly toxic hydrogen cyanide gas.[1][2][5] It is also very toxic to aquatic life with long-

lasting effects.[1][2]
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Parameter Value Source / Regulation

CAS Number 557-21-1 Safety Data Sheets[1][2][5]

GHS Hazard Statements H300, H310, H330, H410
Regulation (EC) No

1272/2008[1]

Signal Word Danger
Regulation (EC) No

1272/2008[1]

US EPA Hazardous Waste No. P121 RCRA P-Series[5]

Exposure Limit (AIHA) 20 mg/m³
American Industrial Hygiene

Association[6]

Operational Plan: Handling and Storage
A systematic approach is mandatory for all procedures involving zinc cyanamide. All handling

should occur within a designated area equipped for hazardous materials.

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is the first line of defense against exposure. Never handle

zinc cyanamide without the following equipment:[7]

Respiratory Protection: A NIOSH/MSHA-approved full-facepiece respirator with appropriate

cartridges for dusts and acid gases is required when dusts may be generated.[5] For higher

concentrations or emergency situations, a self-contained breathing apparatus (SCBA) is

necessary.[5][8]

Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory to

protect against splashes and dust.[1][9]

Skin and Body Protection:

Gloves: Wear impervious, chemical-resistant gloves (e.g., Butyl or Neoprene rubber).

Always inspect gloves for integrity before use.[2][10]
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Lab Coat/Suit: A chemical-resistant lab coat or a disposable protective suit is required.[6]

[11] For significant exposure risks, a fully protective impervious suit should be worn.[2][9]

Footwear: Chemical-resistant, steel-toed boots or shoes are recommended.[11]

Safety Equipment: An eyewash station and a safety shower must be immediately accessible

in the work area.[9]

Step-by-Step Handling Protocol
Preparation:

Ensure the work area is a properly operating chemical fume hood with an average face

velocity of at least 100 feet per minute.[2]

Verify that all required PPE is available, inspected, and correctly worn.

Keep all incompatible materials, especially acids, far from the handling area.[5][8]

Have spill cleanup materials and designated, labeled waste containers ready.

Handling the Compound:

Handle zinc cyanamide as a solid to minimize dust generation. Avoid actions like shaking

or crushing that create airborne particles.[1][8]

Use tools (spatulas, scoops) designated solely for zinc cyanamide handling to prevent

cross-contamination.

When weighing, do so within the fume hood or a ventilated balance enclosure.

Keep containers tightly sealed when not in use.[2][5][6]

Post-Handling:

Thoroughly decontaminate the work surface and any equipment used.

Remove PPE carefully, avoiding self-contamination. Contaminated clothing should be

laundered separately or disposed of as hazardous waste.[6]
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Wash hands and any exposed skin thoroughly with soap and water immediately after

handling, before breaks, and at the end of the workday.[1][6]

Do not eat, drink, or smoke in the handling area.[6][8]

Storage Requirements
Store in a cool, dry, and well-ventilated area.[6][8]

Keep containers securely sealed and clearly labeled.[6]

Store locked up, accessible only to authorized personnel.[6][8]

Crucially, store away from acids and strong oxidizing agents to prevent the release of

hydrogen cyanide gas.[2][5]

Disposal Plan
Waste generation, collection, and disposal must comply with all local, state, and federal

regulations.

Waste Collection
All solid waste contaminated with zinc cyanamide (e.g., disposable PPE, paper towels,

contaminated solids) must be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.[6]

Do not mix zinc cyanamide waste with other chemical waste streams, particularly acidic

waste.[2]

Surplus or non-recyclable solutions should be handled by a licensed disposal company.[1]

Disposal Procedure
Zinc cyanamide is classified as a hazardous waste (RCRA P-Series: P121).[5]

Arrange for disposal through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal contractor.
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Do not attempt to treat the waste unless you are specifically trained and equipped for

cyanide destruction processes.

Never discharge zinc cyanamide or its waste into drains or the environment.[1][5][8]

Emergency and First Aid Procedures
Immediate action is critical in the event of an exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (avoiding mouth-to-mouth). Seek immediate medical attention.[3]

[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[3][5]

Workflow for Safe Handling of Zinc Cyanamide
The following diagram outlines the critical steps and decision points for safely managing zinc

cyanamide from receipt to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Storage & Disposal

Emergency Protocol

Start: Receive Zinc Cyanamide

Verify Availability of All
Required PPE

Set Up & Verify
Chemical Fume Hood

Prepare Labeled
Hazardous Waste Container

Don Full PPE

Handle Chemical Inside Hood
(Weighing, Transfer, etc.)

Securely Seal Container
When Not in Use

Spill or Exposure Occurs

Decontaminate Work Area
& Equipment

Place All Contaminated Items
in Waste Container

Doff PPE Carefully

Wash Hands Thoroughly

Store Product in Locked,
Designated Cabinet

Store Waste Container in
Satellite Accumulation Area

Contact EHS for
Waste Pickup

End of Process

Evacuate Area Administer First Aid

Notify Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of zinc cyanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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